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Compound of Interest

Benzenesulfonamide, p-bromo-N-
Compound Name:
methyl-

Cat. No.: B1266604

This technical guide provides a comprehensive overview of p-bromo-N-methyl-
benzenesulfonamide, a member of the versatile sulfonamide class of compounds. This
document is intended for researchers, scientists, and professionals in drug development,
offering insights into its synthesis, potential biological activities, and the experimental
methodologies for its evaluation. While specific quantitative data for this exact molecule is
limited in publicly available literature, this guide extrapolates information from closely related
benzenesulfonamide derivatives to provide a foundational resource for further investigation.

Core Concepts and Chemical Structure

p-Bromo-N-methyl-benzenesulfonamide belongs to the aromatic sulfonamides, a class of
compounds with a wide range of pharmacological applications. The core structure consists of a
benzene ring substituted with a bromine atom and a sulfonamide group, with the sulfonamide
nitrogen further substituted with a methyl group.

Chemical Structure:
Molecular Formula: C7HsBrNO2S
Molecular Weight: 250.11 g/mol [1]

CAS Number: 703-12-8[1]
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Synthesis and Characterization

A plausible and efficient synthesis of p-bromo-N-methyl-benzenesulfonamide can be achieved
through the reaction of 4-bromobenzenesulfonyl chloride with methylamine. This is a standard
nucleophilic substitution reaction at the sulfonyl chloride group.

Proposed Synthetic Workflow

The synthesis can be visualized as a straightforward, single-step process from a commercially

available starting material.
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Starting Material Reagent
(4-Bromobenzenesulfonyl Chloride) ( Methylamine (CH3NH:2) )
Reaction
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© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation
(Prepare Enzyme Solution) (Prepare Inhibitor Stock (p—bromo—N—methyl—benzenesulfonamide)) (Prepare Substrate Solution)
4 Assay h
\i

Y

>

<
\i
(Monitor Reaction Progress (e.g., Spectrophotometrically))
. J
a Data A‘;lalysis h

(Calculate Reaction Rates)

\/
(Plot Rate vs. Inhibitor Concentration)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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